4-bromo-1-ethyl-N-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-3-carboxamide

• Molecular Formula: C13H11BrF3N3O2
• Molecular Weight: 378.14 g/mol
• IUPAC Name: 4-bromo-1-ethyl-N-[4-(trifluoromethoxy)phenyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C13H11BrF3N3O2/c1-2-20-7-10(14)11(19-20)12(21)18-8-3-5-9(6-4-8)22-13(15,16)17/h3-7H,2H2,1H3,(H,18,21)
• InChI Key: PWYRDMBBZFFVNB-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=N1)C(=O)NC2=CC=C(C=C2)OC(F)(F)F)Br

Description

4-bromo-1-ethyl-N-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-3-carboxamide, also known as BTPC, is a novel small-molecule inhibitor that has shown promising results in various scientific research applications. BTPC is a pyrazole derivative that has been found to have potent anti-inflammatory and anti-cancer properties.

Mechanism of Action

4-bromo-1-ethyl-N-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-3-carboxamide inhibits the activity of NF-κB by binding to a specific site on the protein complex. This prevents the complex from entering the nucleus of the cell, where it would normally activate genes involved in inflammation and cancer cell growth. By inhibiting NF-κB, this compound reduces inflammation and inhibits the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have potent anti-inflammatory and anti-cancer effects in various in vitro and in vivo studies. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, as well as inhibit the growth and metastasis of cancer cells. This compound has also been found to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-bromo-1-ethyl-N-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-3-carboxamide is its ability to inhibit the activity of NF-κB, which is a key player in the immune response and inflammation. This makes this compound a valuable tool for studying the role of NF-κB in various disease states, including cancer and inflammatory diseases. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for 4-bromo-1-ethyl-N-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-3-carboxamide research. One area of interest is the development of this compound as a therapeutic agent for the treatment of cancer and inflammatory diseases. Another area of interest is the study of the molecular mechanisms underlying this compound's anti-cancer and anti-inflammatory effects. Additionally, the development of more soluble analogs of this compound could improve its efficacy as a therapeutic agent.

Synthesis Methods

4-bromo-1-ethyl-N-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-3-carboxamide can be synthesized using a straightforward method that involves the reaction of 4-bromo-1-ethylpyrazole-3-carboxylic acid with 4-(trifluoromethoxy)aniline in the presence of a coupling reagent. The resulting product is then purified using column chromatography to obtain pure this compound. The yield of this reaction is typically around 70%.

Scientific Research Applications

4-bromo-1-ethyl-N-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-3-carboxamide has been extensively studied for its anti-inflammatory and anti-cancer properties. It has been found to inhibit the activity of the protein complex NF-κB, which plays a crucial role in regulating the immune response and inflammation. This compound has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer.